2-(4-Fluorophenyl)-4-[(4-methylbenzyl)thio]pyrazolo[1,5-a]pyrazine

• IUPAC Name: 2-(4-fluorophenyl)-4-[(4-methylphenyl)methylsulfanyl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C20H16FN3S/c1-14-2-4-15(5-3-14)13-25-20-19-12-18(23-24(19)11-10-22-20)16-6-8-17(21)9-7-16/h2-12H,13H2,1H3
• InChI Key: CXEXVCJKVZRUBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NC=CN3C2=CC(=N3)C4=CC=C(C=C4)F
• Molecular Formula: C20H16FN3S
• Molecular Weight: 349.4 g/mol

Description

2-(4-Fluorophenyl)-4-[(4-methylbenzyl)thio]pyrazolo[1,5-a]pyrazine is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a pyrazolo[1,5-a]pyrazine derivative and has shown potential in various fields, including medicinal chemistry, biochemistry, and pharmacology. The purpose of

Mechanism of Action

The mechanism of action of 2-(4-Fluorophenyl)-4-[(4-methylbenzyl)thio]pyrazolo[1,5-a]pyrazine is not fully understood. However, studies have suggested that the compound may act by inhibiting specific enzymes and signaling pathways involved in various biological processes. For example, it has been shown to inhibit the activity of certain kinases involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-Fluorophenyl)-4-[(4-methylbenzyl)thio]pyrazolo[1,5-a]pyrazine has various biochemical and physiological effects. For example, the compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit inflammation, and modulate the immune system. It has also been shown to have low toxicity and good bioavailability, making it a promising drug candidate.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-Fluorophenyl)-4-[(4-methylbenzyl)thio]pyrazolo[1,5-a]pyrazine in lab experiments is its high potency and specificity. The compound has been shown to have a high affinity for specific enzymes and signaling pathways, making it an ideal tool for studying these biological processes. However, one of the limitations is that the compound is relatively expensive and challenging to synthesize, which may limit its widespread use in lab experiments.

Future Directions

There are several future directions for research on 2-(4-Fluorophenyl)-4-[(4-methylbenzyl)thio]pyrazolo[1,5-a]pyrazine. One direction is to further investigate its potential as a drug candidate for the treatment of various diseases. Another direction is to study its mechanism of action in more detail to better understand how it interacts with specific enzymes and signaling pathways. Additionally, there is potential for the compound to be used as a fluorescent probe for imaging and detection of biological molecules, which could have significant implications in the field of bioimaging.

Scientific Research Applications

2-(4-Fluorophenyl)-4-[(4-methylbenzyl)thio]pyrazolo[1,5-a]pyrazine has shown potential in various scientific research applications. One of the primary applications is in medicinal chemistry, where it has been studied as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and infectious diseases. The compound has also been studied for its potential use as a fluorescent probe for imaging and detection of biological molecules.